N(2)-malonyl-D-tryptophan
Overview
Description
N(2)-malonyl-D-tryptophan (N2MT) is a novel synthetic molecule that has recently been developed for use in scientific research. It is a derivative of tryptophan, an essential amino acid, and is modified with a malonyl group. N2MT has been used in a variety of research applications, including as a drug target, as a tool for studying protein-protein interactions, and as a potential therapeutic agent.
Scientific Research Applications
Plant Metabolism and Stress Response
N(2)-malonyl-D-tryptophan (MTry) plays a significant role in the metabolism and stress response of plants. Research shows that MTry is involved in the regulation of indole-3-acetic acid (IAA) biosynthesis, a key plant hormone influencing growth and development. For instance, the presence of MTry in seedlings and plants, such as wheat and tomato, suggests its involvement in the growth process and stress response mechanisms (Markova & Gamburg, 1997), (Gamburg, Glusdo & Rekoslavskaya, 1991).
Role in Drought Conditions
Under drought conditions, MTry synthesis is observed to increase, particularly in tomato plants. This suggests that MTry formation is a response mechanism to water stress in plants, acting as a reserve for inactive precursors when cells experience dehydration (Rekoslavskaya et al., 2003).
Enzymatic Activity in Plants
This compound is also linked to the enzymatic activities in plants. For example, in peanut seedlings, N-malonyltransferases are identified, which play a role in vacuolar transport and might contribute to the metabolism of malonyl-conjugates in plants approaching senescence (Matern, Feser & Heller, 1984).
Implications in Plant Growth and Auxin Production
MTry is proposed as a possible source of endogenous auxin in plants, impacting growth and development. This finding suggests its potential as a key element in the synthesis of growth hormones in plants (Rekoslavskaya, 2008).
properties
IUPAC Name |
(2R)-2-[(2-carboxyacetyl)amino]-3-(1H-indol-3-yl)propanoic acid | |
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InChI |
InChI=1S/C14H14N2O5/c17-12(6-13(18)19)16-11(14(20)21)5-8-7-15-10-4-2-1-3-9(8)10/h1-4,7,11,15H,5-6H2,(H,16,17)(H,18,19)(H,20,21)/t11-/m1/s1 | |
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InChI Key |
OVEAWSPZRGBTSS-LLVKDONJSA-N | |
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Canonical SMILES |
C1=CC=C2C(=C1)C(=CN2)CC(C(=O)O)NC(=O)CC(=O)O | |
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Isomeric SMILES |
C1=CC=C2C(=C1)C(=CN2)C[C@H](C(=O)O)NC(=O)CC(=O)O | |
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Molecular Formula |
C14H14N2O5 | |
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DSSTOX Substance ID |
DTXSID00331462 | |
Record name | N2-Malonyl-D-tryptophan | |
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Molecular Weight |
290.27 g/mol | |
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CAS RN |
3184-74-5 | |
Record name | N-(2-Carboxyacetyl)-D-tryptophan | |
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Record name | N2-Malonyl-D-tryptophan | |
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